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Compound of Interest

Compound Name: Iron dodecacarbony!

Cat. No.: B12063169

The following guide provides essential safety and logistical information for the proper handling
and disposal of iron dodecacarbonyl (Fes3(CO)12). This procedure is designed for researchers,
scientists, and drug development professionals to ensure the safe management of this
hazardous material. Iron dodecacarbonyl is a flammable solid that is toxic if swallowed,
inhaled, or in contact with skin.[1] It is also a source of carbon monoxide, and its decomposition
can produce pyrophoric (air-ignitable) iron residues.[2][3][4][5]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all necessary safety measures are in place.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, a lab coat, and chemical-resistant gloves.[6] Due to the high toxicity upon
inhalation, a NIOSH/MSHA-approved respirator may be necessary if ventilation is
inadequate.[1][6]

» Ventilation: All handling and disposal steps must be performed inside a well-ventilated
chemical fume hood to manage the release of highly toxic carbon monoxide (CO) gas.[7]

 Inert Atmosphere: Handle and store iron dodecacarbonyl under an inert atmosphere (e.g.,
argon or nitrogen) to prevent slow decomposition in air.[2][3][4] Keep the container tightly
sealed and store in a cool place.[1]
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o Spill Management: In case of a spill, sweep up the solid material and place it into a suitable,

closed container for disposal. Avoid dust formation.[6]

Quantitative Data and Hazard Summary

The key properties and hazards of iron dodecacarbonyl are summarized below.

Property Value Reference(s)
Chemical Formula Fes(CO)12 [2]
Molar Mass 503.66 g/mol [2][4]
Dark green to black crystalline
Appearance ) [2][3]
solid
Melting Point 165 °C (decomposes) [2][8]
Insoluble in water; soluble in
Solubility nonpolar organic solvents like [2][4]

THF and Benzene.

Key Hazard Statements

H228: Flammable
solidH301+H311: Toxic if
swallowed or in contact with
skinH330: Fatal if
inhaledH371: May cause
damage to organsH340: May
cause genetic defectsH360:
May damage fertility or the

unborn child

[1]

Experimental Protocol: Decontamination and

Disposal

The primary goal of disposal is to safely decompose the iron dodecacarbonyl into less

reactive inorganic iron compounds, preventing the formation of pyrophoric residues and

controlling the release of carbon monoxide. This is achieved through controlled oxidative

quenching.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC209290050&productDescription=TRIIRON+DODECACARBONYL+5GRTR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b12063169?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.chemeurope.com/en/encyclopedia/Triiron+dodecacarbonyl.html
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.benchchem.com/product/b024643
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.sigmaaldrich.com/TW/zh/product/aldrich/381411
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.chemeurope.com/en/encyclopedia/Triiron+dodecacarbonyl.html
https://sds.strem.com/sd26-2500_GB.pdf
https://www.benchchem.com/product/b12063169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12063169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Materials:

Iron dodecacarbonyl waste (solid or in solution)

lodine (I2)

An appropriate organic solvent (e.g., toluene or tetrahydrofuran)

Large beaker or flask (at least 5 times the volume of the quenching solution)
Stir plate and stir bar

Dropping funnel or pipette

Procedure:

Prepare the Quenching Solution: Inside a chemical fume hood, prepare a solution of iodine
in a suitable organic solvent (e.g., toluene). The amount of iodine should be in stoichiometric
excess to react with the iron carbonyl. A conservative approach is to use a 2-fold molar
excess of |2 relative to the estimated amount of Fe3(CO)az.

Set Up the Apparatus: Place the beaker or flask containing the iodine solution on a stir plate
and begin gentle stirring.

Slow Addition of Waste: Carefully and slowly add the iron dodecacarbonyl waste to the
stirring iodine solution.

o If the waste is a solid, add it in very small portions.
o If the waste is dissolved in a solvent, add it dropwise using a dropping funnel or pipette.

Control the Reaction: The reaction will cause the evolution of carbon monoxide (CO) gas.
The rate of addition must be slow enough to control the gas evolution and prevent foaming
or overflow. The deep green color of the iron dodecacarbonyl should dissipate as it reacts.

Ensure Complete Reaction: After all the waste has been added, allow the mixture to stir for
several hours (e.g., 2-4 hours) at room temperature to ensure the complete decomposition of
the metal carbonyl.
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+ Waste Collection and Labeling: The resulting mixture contains inorganic iron iodides and
residual solvent. This solution should be collected in a designated hazardous waste
container.

+ Final Disposal: The container must be clearly labeled as "Hazardous Waste: Contains Iron
and lodine Compounds in Organic Solvent." Dispose of the container in accordance with all
local, regional, and national hazardous waste regulations.[1][6] Never dispose of it with
household garbage or down the sewage system.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of iron
dodecacarbonyl.

Preparation Phase

Identify Iron Dodecacarbonyl Waste

Select Appropriate PPE
(Goggles, Gloves, Respirator)

Work in Certified
Chemical Fume Hood

Decontami;,'ation Phase

Prepare Oxidizing Solution
(e.g., lodine in Toluene)

Slowly Add Waste to Solution
(Control CO Gas Evolution)

Stir for Several Hours to
Ensure Complete Decomposition

Final Disli 'Jsal Phase

Collect Treated Waste
(Inorganic Iron Salts)

Label as Hazardous
Heavy Metal Waste

Dispose According to Institutional
& Governmental Regulations

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://sds.strem.com/sd26-2500_GB.pdf
https://www.fishersci.com/store/msds?partNumber=AC209290050&productDescription=TRIIRON+DODECACARBONYL+5GRTR&vendorId=VN00032119&countryCode=US&language=en
https://sds.strem.com/sd26-2500_GB.pdf
https://www.benchchem.com/product/b12063169?utm_src=pdf-body
https://www.benchchem.com/product/b12063169?utm_src=pdf-body
https://www.benchchem.com/product/b12063169?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12063169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe disposal of Iron Dodecacarbonyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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